![molecular formula C21H21N3O3 B6089666 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine](/img/structure/B6089666.png)
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine, also known as MPPF, is a chemical compound that is commonly used in scientific research. It is a selective antagonist of the serotonin 1A receptor, which is a subtype of the serotonin receptor. MPPF has been studied extensively due to its potential applications in the treatment of various neurological disorders.
Mechanism of Action
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine works by selectively blocking the serotonin 1A receptor, which is involved in the regulation of mood, anxiety, and other neurological processes. By blocking this receptor, this compound can modulate the levels of serotonin in the brain, which can have a significant impact on neurological function.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects, including effects on neurotransmitter levels, synaptic plasticity, and gene expression. It has also been shown to modulate the activity of various signaling pathways in the brain, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine is its selectivity for the serotonin 1A receptor, which allows for more precise targeting of this receptor in scientific research studies. However, one limitation of this compound is its relatively short half-life, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for research involving 1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine. One potential area of research is the development of new drugs based on the structure of this compound that could be used in the treatment of neurological disorders. Another area of research is the development of new methods for delivering this compound to the brain, which could improve its efficacy in certain experiments. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in the treatment of neurological disorders.
Synthesis Methods
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine can be synthesized through a multi-step process that involves the reaction of 2-nitrobenzaldehyde with furfural, followed by the reduction of the resulting intermediate with sodium borohydride. The final step involves the reaction of the resulting compound with piperazine and phenylboronic acid.
Scientific Research Applications
1-{[5-(2-nitrophenyl)-2-furyl]methyl}-4-phenylpiperazine has been used in a wide range of scientific research studies, including studies on anxiety, depression, and schizophrenia. It has also been studied for its potential applications in the treatment of Parkinson's disease and other neurological disorders.
properties
IUPAC Name |
1-[[5-(2-nitrophenyl)furan-2-yl]methyl]-4-phenylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3/c25-24(26)20-9-5-4-8-19(20)21-11-10-18(27-21)16-22-12-14-23(15-13-22)17-6-2-1-3-7-17/h1-11H,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCNGMWCBANDJFD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.